9-Benzyl-3,6-dicyanocarbazole

• CAS No.: 65768-90-3
• Molecular Formula: C21H13N3
• Molecular Weight: 307.3 g/mol
• IUPAC Name: 9-benzylcarbazole-3,6-dicarbonitrile
• InChI: InChI=1S/C21H13N3/c22-12-16-6-8-20-18(10-16)19-11-17(13-23)7-9-21(19)24(20)14-15-4-2-1-3-5-15/h1-11H,14H2
• InChI Key: ZTZREANLJWKBNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=C(C=C(C=C3)C#N)C4=C2C=CC(=C4)C#N

Description

9-Benzyl-3,6-dicyanocarbazole is a useful research compound. Its molecular formula is C21H13N3 and its molecular weight is 307.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A slurry of sodium hydride (50% in oil, 960 mg) in 100 ml of dimethylformamide is treated with 3,6-dicyanocarbazole (4.34 g, see Example 1) and heated at 110° C for two hours. The reaction mixture is then treated dropwise with benzylbromide (3.42 g) and heated at 110° C for an additional 18 hours. The reaction mixture is poured into water and extracted several times with dichloromethane. The combined dichloromethane extracts are dried over sodium sulfate and filtered through 200 ml of silica gel to yield 4.9 g of the title compound, melting point 265°-267° C.